Cas no 1909309-24-5 (4-(aminomethyl)-1-propylpyrrolidin-2-one hydrochloride)

• Product Name: 4-(aminomethyl)-1-propylpyrrolidin-2-one hydrochloride
• CAS No: 1909309-24-5
• MF: C₈H₁₇ClN₂O
• MW: 192.686381101608
• MDL: MFCD29060441
• CID: 5246654
• PubChem ID: 121553500
• Update Time: 2026-03-08

4-(aminomethyl)-1-propylpyrrolidin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• hydrochloride
• 4-(aminomethyl)-1-propylpyrrolidin-2-one hydrochloride

• MDL： MFCD29060441
• Inchi： 1S/C8H16N2O.ClH/c1-2-3-10-6-7(5-9)4-8(10)11;/h7H,2-6,9H2,1H3;1H
• InChI Key： RWJZXZRHFNKGJH-UHFFFAOYSA-N
• SMILES： C(N1CC(CN)CC1=O)CC.Cl

Additional information on 4-(aminomethyl)-1-propylpyrrolidin-2-one hydrochloride

4-(Aminomethyl)-1-Propylpyrrolidin-2-one Hydrochloride (CAS No. 1909309-24-5): An Overview

4-(Aminomethyl)-1-propylpyrrolidin-2-one hydrochloride (CAS No. 1909309-24-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, often referred to by its systematic name, belongs to the class of pyrrolidinones and is characterized by its aminomethyl and propyl substituents, which confer it distinct chemical and biological activities.

The chemical structure of 4-(aminomethyl)-1-propylpyrrolidin-2-one hydrochloride consists of a pyrrolidinone ring with an aminomethyl group attached at the 4-position and a propyl group at the 1-position. The presence of these functional groups imparts the molecule with a combination of hydrophilic and hydrophobic properties, making it an interesting candidate for various biological studies.

In recent years, there has been a growing interest in the development of novel compounds with potential therapeutic applications in the treatment of neurological disorders. 4-(Aminomethyl)-1-propylpyrrolidin-2-one hydrochloride has been studied for its potential as a modulator of neurotransmitter systems, particularly in relation to its interaction with receptors involved in neurotransmission. Research has shown that this compound can influence the release and reuptake of neurotransmitters such as dopamine and serotonin, which are crucial for maintaining normal brain function.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the pharmacological properties of 4-(aminomethyl)-1-propylpyrrolidin-2-one hydrochloride. The researchers found that this compound exhibited selective binding to specific receptor subtypes, suggesting its potential as a lead molecule for the development of new drugs targeting neurological disorders. The study also highlighted the compound's favorable pharmacokinetic profile, including good oral bioavailability and low toxicity, which are essential characteristics for drug candidates.

Beyond its potential as a therapeutic agent, 4-(aminomethyl)-1-propylpyrrolidin-2-one hydrochloride has also been explored for its use in chemical synthesis. Its versatile structure makes it an attractive building block for the synthesis of more complex molecules. For instance, researchers have utilized this compound as a starting material for the preparation of novel derivatives with enhanced biological activities. These derivatives have shown promise in various preclinical studies, demonstrating their potential as leads for further drug development.

The synthesis of 4-(aminomethyl)-1-propylpyrrolidin-2-one hydrochloride typically involves multi-step processes that include the formation of the pyrrolidinone ring and subsequent functionalization with the aminomethyl and propyl groups. Various synthetic routes have been reported in the literature, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the reaction of a suitable pyrrolidine derivative with an appropriate electrophile to introduce the desired substituents.

In addition to its potential therapeutic applications and use as a synthetic intermediate, 4-(aminomethyl)-1-propylpyrrolidin-2-one hydrochloride has also been studied for its interactions with other biomolecules. For example, research has shown that this compound can form stable complexes with metal ions, which may have implications for its use in metal-based drug design or as a probe for studying metal ion transport in biological systems.

The safety profile of 4-(aminomethyl)-1-propylpyrrolidin-2-one hydrochloride is another important aspect that has been extensively evaluated. Preclinical studies have demonstrated that this compound exhibits low toxicity and good safety margins when administered at therapeutic doses. However, as with any new chemical entity, further studies are necessary to fully understand its long-term effects and potential side effects.

In conclusion, 4-(aminomethyl)-1-propylpyrrolidin-2-one hydrochloride (CAS No. 1909309-24-5) is a promising compound with diverse applications in medicinal chemistry and chemical synthesis. Its unique structural features and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic uses, this compound is likely to play an increasingly important role in advancing our understanding of neurological disorders and other medical conditions.